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Compound of Interest

Compound Name: 3-Heptanone

Cat. No.: B090015

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key solvent properties of three primary
heptanone isomers: 2-heptanone, 3-heptanone, and 4-heptanone. Understanding the distinct
physicochemical characteristics of these isomers is crucial for their effective application in
chemical synthesis, formulation development, and various industrial processes. The data
presented herein is compiled from publicly available experimental results to facilitate informed
solvent selection.

Overview of Physicochemical Properties

The position of the carbonyl group in the heptanone isomers significantly influences their
physical properties, such as boiling point, density, and viscosity. These differences, while
sometimes subtle, can have a substantial impact on reaction kinetics, product purity, and
formulation stability. The following table summarizes the key quantitative data for each isomer.
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Property

2-Heptanone

3-Heptanone

4-Heptanone

Molecular Formula

C7H140[1][2]

C7H140[3][4]

C7H140[5][6]

Molecular Weight 114.19 g/mol [1] 114.19 g/mol [3] 114.19 g/mol [5]
Boiling Point 151-152 °C[1][7] 146-149 °C[4][8][9] 144-145 °C[5][10]
Melting Point -35.5 °C[2] -39 °C[8][9] -33 °C[10]

i 0.815-0.818 g/cm?
Density 0.818 g/mL (25°C)[8] 0.817 g/mL (25°C)[10]

(25°C)[1]

Viscosity 0.766 mPa-s (25°C)[7] 0.84 mPa-s (20°C)[11] Data not available
Flash Point 39-47 °C[1][2][7] 41-46 °C[4][8] 49 °C[5][10]

Water Solubility

~4.0 g/L[2]

~4.3 g/L (20°C)[11]

~3.2 g/L (25°C)[5]

Vapor Pressure

~3 mmHg (20°C)[2]

~2.6 mmHg (20°C)
[11]

5.2 mmHg (20°C)[5]
[10]

Refractive Index

~1.408 (20°C)[7][12]

~1.408 (20°C)[4][8]

~1.408 (20°C)[10]

Dielectric Constant

Data not available

Data not available

12.60[5]

Discussion of Solvent Characteristics

Heptanone isomers are classified as moderately polar solvents.[13] Their utility stems from the
presence of both a polar carbonyl group and a non-polar seven-carbon chain, allowing them to
dissolve a range of organic compounds.[3][14]

e Boiling Point and Evaporation Rate: The boiling points decrease as the carbonyl group
moves closer to the center of the molecule (2-heptanone > 3-heptanone > 4-heptanone).
This trend directly correlates with the evaporation rate. 2-Heptanone, with the highest boiling
point, has the slowest evaporation rate, making it suitable for applications like coatings
where a longer drying time is desired.[1]

o Solubility: All three isomers have limited solubility in water.[2][3][5] However, they are readily
miscible with most common organic solvents, such as alcohols and ethers.[3][15] Their ability
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to dissolve substances like nitrocellulose, resins, and polymers makes them valuable in the
paint and lacquer industries.[1][8][10]

» Density and VOC Content: The low density of these ketones is an advantage in formulating
high-solids coatings.[1][7] Solvents with lower density help reduce the overall volatile organic
compound (VOC) content per unit volume, aiding compliance with environmental regulations.

[1]

» Polarity and Dielectric Constant: The dielectric constant of 12.60 for 4-heptanone indicates it
is a non-polar solvent (a value less than 15 is generally considered non-polar).[5][16] While
specific data for the other isomers is not readily available, a similar range is expected. This
moderate polarity allows for the dissolution of hydrophobic compounds and stabilization of
polar intermediates in organic synthesis.[5]

Logical and Experimental Workflows

The following diagrams illustrate the logical process for a comparative solvent study and a
typical experimental workflow for measuring a key solvent property.
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Caption: Logical flow for a comparative study of solvent properties.
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Caption: Experimental workflow for viscosity measurement.

Experimental Protocols

Detailed methodologies are essential for reproducing and verifying experimental data. Below

are generalized protocols for determining key solvent properties.

A. Determination of Boiling Point (Distillation Method)
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o Apparatus Setup: Assemble a standard simple distillation apparatus consisting of a round-
bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a
receiving flask.

o Sample Preparation: Place approximately 20-30 mL of the heptanone isomer and a few
boiling chips into the round-bottom flask.

o Heating: Begin heating the flask gently. The heating rate should be controlled to ensure a
distillation rate of 1-2 drops per second.

o Equilibrium: Allow the temperature to stabilize. The boiling point is recorded as the
temperature at which the vapor and liquid are in equilibrium, indicated by a constant
temperature reading on the thermometer as the liquid condenses into the receiving flask.

o Data Recording: Record the stabilized temperature and the ambient atmospheric pressure. If
necessary, apply a pressure correction to normalize the boiling point to standard pressure
(760 mmHg).

B. Determination of Density (Pycnometer Method)

o Preparation: Clean and thoroughly dry a pycnometer (a glass flask with a precise volume).
Determine and record the mass of the empty, dry pychometer.

» Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 25°C)
and record the mass. Use the known density of water at that temperature to calculate the
exact volume of the pycnometer.

o Sample Measurement: Empty and dry the pycnometer. Fill it with the heptanone isomer,
ensuring the sample is at the same controlled temperature.

e Weighing: Record the mass of the pycnometer filled with the sample.

o Calculation: Subtract the mass of the empty pycnometer from the mass of the filled
pycnometer to find the mass of the solvent. Density is calculated by dividing the mass of the
solvent by the calibrated volume of the pycnometer.

C. Determination of Viscosity (Rotational Viscometer)
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 Instrument Setup: Turn on the viscometer and the associated temperature-controlled water
bath. Select an appropriate spindle and rotational speed based on the expected viscosity of
the sample.

» Calibration: Perform a zero-point and span calibration as per the instrument's operating
manual, often using a standard of known viscosity.

o Sample Loading: Place the required volume of the heptanone isomer into the sample cup.
Ensure the liquid level is correct for the chosen spindle.

o Temperature Equilibration: Allow the sample to equilibrate to the target temperature (e.g.,
25°C) for at least 15-20 minutes.

o Measurement: Lower the spindle into the sample and begin rotation. Allow the reading to
stabilize for several minutes.

o Data Recording: Record the viscosity reading, typically in millipascal-seconds (mPa:-s) or
centipoise (cP), along with the spindle used, rotational speed, and temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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